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Compound of Interest

Tetraethylene glycol monomethyl!
Compound Name:
ether

cat. No.: B1677521

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point of tetraethylene glycol
monomethyl ether (TEGME), a compound of interest in various scientific and industrial
applications, including its use as a solvent and in drug delivery systems.[1] This document
compiles key physical data, outlines a detailed experimental protocol for boiling point
determination, and presents a visual workflow for clarity.

Core Physical and Chemical Properties

Tetraethylene glycol monomethyl ether, also known as methyl tetraglycol or mPEG4-
Alcohol, is a clear, colorless to light yellow liquid.[2][3] It is a versatile solvent and a
monofunctional polyethylene glycol (PEG) derivative, making it useful in chemical synthesis
and polymer science.[1][4] Its hydrophilic nature enhances the solubility of other substances in
aqueous media.[1][4]

Table 1: Physical and Chemical Data for Tetraethylene Glycol Monomethyl Ether
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Property Value Source(s)

Boiling Point ~275 °C (at atmospheric 5]
pressure)

158 - 160 °C (at 5 mmHg) [6]

128.00 °C [7]

125 °C (at 1 mmHg) [2][3]

Molecular Formula C9H2005 [2][7]

Molecular Weight 208.25 g/mol [21[7]

Density 1.07 g/cm3 [2][3]

1.065 g/cm3 [7]

1.045 g/mL at 25 °C [6]

Melting Point -39 °C [21[7]

Flash Point >110 °C [6]

113 °C (closed cup)

126.40 °C [7]

Refractive Index n20/D 1.45 [2][3]

n20/D 1.444

CAS Number 23783-42-8 [2][7]

Experimental Protocol: Boiling Point Determination

via the Thiele Tube Method

The following protocol details a micro-scale method for the determination of the boiling point of

tetraethylene glycol monomethyl ether, adapted from standard laboratory procedures.[8][9]

This method is advantageous as it requires a minimal amount of the sample.[9]

Materials:
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o Tetraethylene glycol monomethyl ether sample
e Thiele tube

e Mineral oil or other suitable heating fluid

o Thermometer (-10 to 300 °C range)

o Small glass vial (Durham tube)

o Capillary tube (sealed at one end)

e Rubber band or wire for attachment

e Bunsen burner or other heat source

e Clamp and stand

Procedure:

o Sample Preparation: Fill the small glass vial to about half-full with the tetraethylene glycol
monomethyl ether sample.[9]

o Capillary Tube Insertion: Place the capillary tube into the vial with the open end down.[9]

o Assembly: Attach the vial to the thermometer using a small rubber band. The bottom of the
vial should be level with the thermometer bulb.

o Thiele Tube Setup: Insert the thermometer and vial assembly into the Thiele tube, ensuring
the vial is immersed in the heating oil. The thermometer bulb and the sample should be
positioned below the side arm of the Thiele tube.

o Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner using a back-and-
forth motion.[8] As the temperature rises, air trapped in the capillary tube will be expelled,
seen as a slow stream of bubbles.

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. At this point, remove the heat source.[8]
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» Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down
and eventually stop. The boiling point is the temperature at which the liquid just begins to be
drawn into the capillary tube.[8] Record this temperature.

o Barometric Pressure: Record the ambient barometric pressure, as the boiling point is

dependent on pressure.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the boiling point
of tetraethylene glycol monomethyl ether using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1677521?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.chemimpex.com/products/41736
https://www.tcichemicals.com/IN/en/p/T1372
https://www.tcichemicals.com/IN/en/p/T1372
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4712280.htm
https://www.ethersolvent.com/news/what-is-tetraethylene-glycol-monomethyl-ether-234517.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4712280.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4712280.aspx
https://www.biosynth.com/p/FT42097/23783-42-8-tetraethyleneglycol-monomethyl-ether
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1677521#tetraethylene-glycol-monomethyl-ether-boiling-point
https://www.benchchem.com/product/b1677521#tetraethylene-glycol-monomethyl-ether-boiling-point
https://www.benchchem.com/product/b1677521#tetraethylene-glycol-monomethyl-ether-boiling-point
https://www.benchchem.com/product/b1677521#tetraethylene-glycol-monomethyl-ether-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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